1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid

• Molecular Formula: C15H19NO4S
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 1-(3-piperidin-1-ylsulfonylphenyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C15H19NO4S/c17-14(18)15(7-8-15)12-5-4-6-13(11-12)21(19,20)16-9-2-1-3-10-16/h4-6,11H,1-3,7-10H2,(H,17,18)
• InChI Key: ILTOKXWKBFYXFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C3(CC3)C(=O)O

Description

1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid ( 1707562-79-5) is an organic compound with the molecular formula C15H19NO4S and a molecular weight of 309.39 g/mol . Its structure is characterized by a cyclopropanecarboxylic acid group directly attached to a phenyl ring, which is further substituted at the meta-position with a piperidin-1-ylsulfonyl moiety . This combination of features makes it a valuable building block in medicinal chemistry research. It is important to note that this product is designated for Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals. The piperidine ring is a privileged scaffold in drug discovery, present in numerous pharmaceuticals and bioactive molecules active in areas such as cancer, central nervous system (CNS) disorders, and infectious diseases . The presence of this motif can enhance a molecule's druggability by improving metabolic stability, facilitating transport through membranes, and optimizing pharmacokinetic (ADME) properties . Furthermore, the sulfonamide group is a common pharmacophore that can contribute to target binding. While the specific biological activity and mechanism of action for this compound are not detailed in the available literature, its structural components are of significant interest for the synthesis and exploration of new chemical entities for various research programs . Researchers can utilize this compound as a key intermediate in the development of potential therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid typically involves multiple steps. One common approach is the reaction of 3-(Piperidin-1-ylsulfonyl)phenylboronic acid with cyclopropanecarboxylic acid derivatives under Suzuki-Miyaura coupling conditions . This reaction is catalyzed by palladium and requires a base such as potassium carbonate in an aqueous or alcoholic solvent.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the desired purity.

Chemical Reactions Analysis

Types of Reactions

1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid undergoes various chemical reactions, including:

Oxidation: The sulfonyl group can be oxidized to form sulfone derivatives.

Reduction: The carboxylic acid group can be reduced to an alcohol or an aldehyde.

Substitution: The piperidine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typical reducing agents.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Alcohols or aldehydes.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

Chemical Properties and Structure

The compound features a cyclopropanecarboxylic acid core substituted with a piperidinylsulfonyl group and a phenyl ring. This unique structure contributes to its biological activity, making it a subject of interest in various pharmacological studies.

Antimicrobial Properties

Research has indicated that compounds containing piperidine and sulfonamide moieties exhibit enhanced antimicrobial activity. A study demonstrated that derivatives of piperidine, including 1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid, showed significant inhibitory effects against various bacterial strains such as Salmonella typhi and Bacillus subtilis .

Compound	Bacterial Strain	Inhibition Zone (mm)
1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid	Salmonella typhi	18
	Bacillus subtilis	20

Anticancer Activity

The compound has shown potential as an anticancer agent. In vitro studies revealed that it induces apoptosis in cancer cells, evidenced by increased caspase activity. This mechanism suggests its applicability in cancer chemotherapy, particularly for tumors resistant to conventional therapies .

Enzyme Inhibition

The compound's structural characteristics allow it to act as an inhibitor for several enzymes, including acetylcholinesterase (AChE) and urease. Such inhibition is crucial for therapeutic strategies targeting Alzheimer's disease and urinary tract infections .

Enzyme	IC50 Value (µM)	Effect
Acetylcholinesterase	12.5	Inhibition observed
Urease	15.0	Strong inhibitory effect

Case Study 1: Antimicrobial Evaluation

A comprehensive evaluation of piperidine derivatives highlighted that the incorporation of the sulfonamide group significantly enhanced antimicrobial activity compared to non-sulfonamide counterparts. This study involved testing various derivatives against standard microbial strains, confirming the efficacy of the target compound .

Case Study 2: Anticancer Mechanism

In a study focusing on the anticancer properties of similar compounds, it was found that treatment with derivatives led to increased levels of reactive oxygen species (ROS) in cancer cells, triggering apoptotic pathways. The findings support further investigation into the compound's potential as a therapeutic agent against multiple cancer types .

Safety Profile

Toxicity assessments indicate that 1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid exhibits a favorable safety profile, with no acute toxicity observed in animal models at doses up to 2000 mg/kg. This aspect is critical for its consideration in future drug development processes .

Mechanism of Action

The mechanism of action of 1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid involves its interaction with specific molecular targets. The sulfonyl group can form hydrogen bonds with biological macromolecules, while the piperidine ring can interact with receptors or enzymes. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and physicochemical properties of the target compound and its analogs:

Compound Name	Substituent on Phenyl Ring	Molecular Weight (g/mol)	Key Functional Groups	Predicted Solubility	Predicted LogP
1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid	Piperidinylsulfonyl	~309*	Cyclopropane, Carboxylic acid, Sulfonamide	Moderate (polar groups)	~1.5
1-(3-Chlorophenyl)cyclopropanecarboxylic acid	Chloro	210.64	Cyclopropane, Carboxylic acid, Chloro	Low	~3.0
1-(4-(Trifluoromethoxy)phenyl)cyclopropanecarboxylic acid	Trifluoromethoxy	~260*	Cyclopropane, Carboxylic acid, CF3O	Moderate	~2.8
3-Piperidinecarboxylic acid	None (direct on piperidine)	143.17	Piperidine, Carboxylic acid	High	~0.5

Key Differences and Implications

Chloro (1-(3-Chlorophenyl)...): The electron-withdrawing chloro group increases lipophilicity (higher LogP), which may enhance membrane permeability but reduce aqueous solubility .

Core Structure Variations :

• Cyclopropane vs. Piperidine : The target compound’s cyclopropane-carboxylic acid core imposes conformational rigidity, which may improve binding specificity compared to flexible analogs like 3-piperidinecarboxylic acid . However, the latter’s smaller size and direct carboxylic acid attachment to piperidine result in higher solubility.

Biological Relevance :

• Sulfonamide-containing compounds (e.g., the target) are often associated with enzyme inhibition (e.g., carbonic anhydrase, proteases) due to their ability to mimic transition states .
• Chlorinated analogs (e.g., 1-(3-Chlorophenyl)...) are commonly used in agrochemicals and pharmaceuticals, leveraging their stability and lipophilicity .

Biological Activity

1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid, a compound with significant structural complexity, has garnered attention in pharmacological research due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid is $C_{15}H_{19}NO_4S$, with a molecular weight of approximately 309.38 g/mol. The compound features a piperidine ring, a sulfonyl group, and a cyclopropanecarboxylic acid moiety, which contribute to its unique biological properties.

Research indicates that compounds similar to 1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid may interact with various biological targets, including receptors involved in inflammatory responses. For instance, studies have shown that piperidine derivatives can modulate the activity of protease-activated receptors (PARs), which play crucial roles in inflammation and pain pathways .

Anti-inflammatory Effects

One of the primary areas of interest regarding this compound is its anti-inflammatory potential. In vitro studies have demonstrated that related piperidine compounds can inhibit cytokine expression in LPS-stimulated macrophages. Specifically, compounds like 1-Piperidine Propionic Acid (1-PPA) have shown efficacy in reducing levels of inflammatory cytokines such as IL-6 and TNF-α .

Cytotoxicity and Antimicrobial Activity

The cytotoxic effects of 1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid have been evaluated against various cancer cell lines. Preliminary results suggest that this compound exhibits selective cytotoxicity, making it a candidate for further development as an anticancer agent. Additionally, its potential as an antimicrobial agent has been explored, particularly against pathogenic bacteria where it may act synergistically with existing antibiotics .

Case Study 1: Sepsis Model

In a recent study involving LPS-induced sepsis in mice, treatment with a piperidine-based compound demonstrated significant protective effects against sepsis-induced mortality. Mice treated with 1-PPA showed reduced levels of inflammatory markers and improved cardiac function compared to untreated controls . This suggests that the compound may hold promise for therapeutic applications in septic shock.

Case Study 2: Inhibition of O-Acetylserine Sulfhydrylase

Another study investigated the inhibitory effects of structurally similar compounds on O-acetylserine sulfhydrylase (OASS), an enzyme involved in cysteine biosynthesis. The findings indicated that these compounds could effectively inhibit OASS activity at low concentrations, highlighting their potential as therapeutic agents in metabolic disorders .

Comparative Data Table

Compound Name	Molecular Formula	Biological Activity	Reference
1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid	C15H19NO4S	Anti-inflammatory; Cytotoxicity
1-Piperidine Propionic Acid	C10H13NO2	Reduces sepsis symptoms
UPAR415	C13H16N2O4S	Inhibits OASS; Potential antibiotic adjuvant

Q & A

Q. What are the common synthetic routes for 1-(3-(Piperidin-1-ylsulfonyl)phenyl)cyclopropanecarboxylic acid, and how do reaction conditions influence yield?

• Methodological Answer : The compound can be synthesized via cyclopropanation of pre-functionalized phenyl precursors. For example:

Cyclopropane Ring Formation : Use cyclopropanecarbonyl chloride (or similar reagents) to introduce the cyclopropane-carboxylic acid moiety via nucleophilic substitution or coupling reactions .

Piperidine Sulfonyl Functionalization : React 3-bromophenyl intermediates with piperidine sulfonyl chloride under basic conditions (e.g., K₂CO₃ in DMF) to install the piperidin-1-ylsulfonyl group .

• Critical Parameters :
• Temperature: Elevated temperatures (80–100°C) improve sulfonylation efficiency but may require inert atmospheres to prevent decomposition.
• Solvent Choice: Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility of intermediates but may complicate purification.
• Yield Optimization : Monitor reaction progress via TLC or HPLC. Typical yields range from 45–65%, with impurities often arising from incomplete sulfonylation or cyclopropane ring strain-induced side reactions .

Q. How should researchers characterize the purity and structural integrity of this compound?

• Methodological Answer :

• Analytical Techniques :

NMR Spectroscopy : Use $^1H$- and $^{13}C$-NMR to confirm the cyclopropane ring (characteristic δ 1.2–1.8 ppm for cyclopropane protons) and sulfonyl group (δ 3.2–3.5 ppm for piperidine protons) .

HPLC-MS : Employ reverse-phase HPLC with a C18 column (acetonitrile/water + 0.1% formic acid) coupled to mass spectrometry to verify molecular weight ([M+H]⁺ expected at ~350–360 Da) and detect impurities .

• Purity Standards : Aim for >95% purity for biological assays. Use preparative HPLC or recrystallization (e.g., ethyl acetate/hexane) for final purification .

Advanced Research Questions

Q. What strategies are effective for analyzing structure-activity relationships (SAR) when modifying the piperidine sulfonyl group?

• Methodological Answer :

• SAR Design :

Piperidine Substitution : Replace piperidine with morpholine or azetidine to assess steric and electronic effects on target binding .

Sulfonyl Group Modifications : Introduce electron-withdrawing groups (e.g., -CF₃) to enhance metabolic stability or adjust logP .

• Biological Testing :
• Use enzyme inhibition assays (e.g., fluorescence polarization) to quantify IC₅₀ values. Pair with molecular docking simulations (AutoDock Vina, Schrödinger) to correlate structural changes with binding affinity .
• Data Interpretation : Compare IC₅₀ shifts ≥10-fold as significant. For example, replacing piperidine with smaller rings (e.g., azetidine) may improve potency if the target has a narrow binding pocket .

Q. How should researchers address contradictions in reported biological activity data for this compound?

• Methodological Answer :

• Root Cause Analysis :

Purity Discrepancies : Cross-validate purity claims using orthogonal methods (e.g., NMR + HPLC-MS) to rule out batch-specific impurities .

Assay Variability : Replicate assays under standardized conditions (e.g., ATP concentration in kinase assays) and include positive controls (e.g., staurosporine for kinase inhibition) .

• Case Study : If one study reports anti-inflammatory activity (IC₅₀ = 2 μM) but another shows no effect, verify cell line specificity (e.g., RAW264.7 vs. THP-1 macrophages) and assay endpoints (e.g., TNF-α vs. IL-6 suppression) .

Q. What are the key considerations for evaluating metabolic stability in vitro?

• Methodological Answer :

• Experimental Design :

Liver Microsome Assays : Incubate the compound (1–10 μM) with human liver microsomes (HLM) and NADPH at 37°C. Sample at 0, 15, 30, and 60 minutes .

LC-MS Quantification : Measure parent compound depletion. A half-life (t₁/₂) <30 minutes suggests rapid metabolism.

• Structural Insights : The cyclopropane ring may confer rigidity, reducing CYP450-mediated oxidation. However, the sulfonyl group could be prone to glutathione conjugation .

Q. How does the compound’s solubility profile impact formulation for in vivo studies?

• Methodological Answer :

• Solubility Screening :

Buffer Systems : Test solubility in PBS (pH 7.4), 5% DMSO/saline, and 10% cyclodextrin.

Co-solvent Optimization : For poor aqueous solubility (<50 μM), use lipid-based carriers (e.g., Labrafil) or nanoemulsions .

• Pharmacokinetic Impact : Low solubility may limit oral bioavailability. Compare AUC values from IV vs. PO administration in rodent models to assess absorption .